Cas no 50737-31-0 (5-Chloromethyl-3-m-tolyl-1,2,4oxadiazole)

• Product Name: 5-Chloromethyl-3-m-tolyl-1,2,4oxadiazole
• CAS No: 50737-31-0
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD09034175
• CID: 367275
• PubChem ID: 12774826
• Update Time: 2025-04-19

5-Chloromethyl-3-m-tolyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(3-methylphenyl)-
• 5-(chloromethyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• 5-CHLOROMETHYL-3-M-TOLYL-[1,2,4]OXADIAZOLE
• 5-chloromethyl-3-m-tolyl-1,2,4-oxadiazole
• AKOS000135008
• SCHEMBL1544640
• EN300-39128
• BB 0242353
• 50737-31-0
• 5-(Chloromethyl)-3-(m-tolyl)-1,2,4-oxadiazole
• AB49413
• AS-5821
• DTXSID60509549
• MFCD09034175
• F88344
• 5-(chloromethyl)-3-m-tolyl-1,2,4-oxadiazole
• DB-129171
• STL195406
• 5-Chloromethyl-3-m-tolyl-1,2,4oxadiazole

• MDL： MFCD09034175
• Inchi： 1S/C10H9ClN2O/c1-7-3-2-4-8(5-7)10-12-9(6-11)14-13-10/h2-5H,6H2,1H3
• InChI Key： MWQGYNOPINNJNN-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CC(C)=C2)=NO1

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 2.78380